Cas no 22401-74-7 (3-(tert-Butyl)-9H-carbazole)

• Product Name: 3-(tert-Butyl)-9H-carbazole
• CAS No: 22401-74-7
• MF: C₁₆H₁₇N
• MW: 223.312884092331
• MDL: MFCD12024281
• CID: 1409805
• PubChem ID: 354333950
• Update Time: 2025-06-07

3-(tert-Butyl)-9H-carbazole Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole, 3-(1,1-dimethylethyl)-
• 3-(tert-Butyl)-9H-carbazole
• 3-TERT-BUTYL-9H-CARBAZOLE
• 3-tert.-Butylcarbazol
• 3-tert-butylcarbazole
• tert-butylcarbazole
• BDBM50322591
• B5053
• SCHEMBL10090582
• AS-62719
• MFCD12024281
• XAA40174
• 22401-74-7
• CHEMBL1170621
• T70592
• DTXSID30477842
• PD181524
• 3-(1,1-Dimethylethyl)-9H-carbazole
• AVF2AGH99B
• SY055856
• AKOS030561970
• CS-0161213

• MDL： MFCD12024281
• Inchi： 1S/C16H17N/c1-16(2,3)11-8-9-15-13(10-11)12-6-4-5-7-14(12)17-15/h4-10,17H,1-3H3
• InChI Key： TYXSZNGDCCGIBO-UHFFFAOYSA-N
• SMILES： N1C2C=CC=CC=2C2=C1C=CC(=C2)C(C)(C)C

Computed Properties

• Exact Mass: 223.13600
• Monoisotopic Mass: 223.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 15.8

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 151.0 to 155.0 deg-C
• Boiling Point: 384.1±11.0 °C at 760 mmHg
• Flash Point: 167.4±11.9 °C
• PSA: 15.79000
• LogP: 4.61860
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

3-(tert-Butyl)-9H-carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Carbazoles